3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid

• IUPAC Name: 3-[4-(difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid
• InChI: InChI=1S/C11H10F3NO4/c1-5(10(17)18)9(16)15-6-2-3-8(7(12)4-6)19-11(13)14/h2-5,11H,1H3,(H,15,16)(H,17,18)
• InChI Key: QALXNPRYONQPMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=C(C=C1)OC(F)F)F)C(=O)O
• Molecular Formula: C11H10F3NO4
• Molecular Weight: 277.20 g/mol

Description

3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid, also known as DFOA, is a chemical compound that has shown potential in scientific research applications.

Mechanism of Action

3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid works by inhibiting the activity of enzymes involved in cell proliferation, specifically the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is an important enzyme in the de novo pyrimidine synthesis pathway, which is essential for the growth and proliferation of cancer cells. By inhibiting DHODH, 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid can effectively block the growth of cancer cells.
Biochemical and Physiological Effects
Studies have shown that 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid can effectively inhibit the growth of cancer cells in vitro and in vivo. In addition, 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid has been shown to have minimal toxicity in healthy cells, making it a promising candidate for cancer therapy. 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid has also been shown to have anti-inflammatory effects, which could have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid in lab experiments is its high potency and specificity for DHODH. This allows for precise targeting of cancer cells and minimal toxicity in healthy cells. However, one limitation of using 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid. One area of interest is the development of new cancer therapies based on 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid. This could involve the synthesis of new analogs of 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid with improved potency and solubility. Another area of interest is the exploration of 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid's anti-inflammatory effects, which could have potential applications in the treatment of inflammatory diseases. Finally, further studies are needed to fully understand the biochemical and physiological effects of 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid, including its potential side effects and toxicity in vivo.

Synthesis Methods

3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid can be synthesized using a multi-step process that involves the reaction of difluoromethoxybenzene with 3-fluoroaniline. The resulting intermediate is then reacted with 2-methyl-3-oxopropanoic acid to yield 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid. This synthesis method has been optimized to produce high yields of 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid with high purity.

Scientific Research Applications

3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid has shown potential in scientific research applications, particularly in the field of cancer research. Studies have shown that 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid can inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. This makes 3-[4-(Difluoromethoxy)-3-fluoroanilino]-2-methyl-3-oxopropanoic acid a promising candidate for the development of new cancer therapies.